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Compound of Interest

Compound Name: psi-Tectorigenin

CAS No.: 13111-57-4

Cat. No.: B084297 Get Quote

Executive Summary & Biological Context
psi-Tectorigenin (4',5,7-Trihydroxy-8-methoxyisoflavone) is a bioactive isoflavonoid aglycone.

[1][2] While often chemically isomeric with Tectorigenin, it exhibits distinct biological activities,

including the inhibition of epidermal growth factor (EGF)-induced phospholipase C activation

and potential modulation of protein kinase C (PKC) pathways.[1][2]

The Safety Paradox: Unlike established industrial chemicals, psi-Tectorigenin lacks

comprehensive toxicological profiling (RTECS data is often incomplete for specific isomers).[1]

[2] Therefore, researchers must not mistake "lack of data" for "lack of toxicity."[2] As a cell-

permeable kinase inhibitor, it is designed to modulate biological systems; accidental exposure

must be treated as a risk for unintended endocrine or signal transduction disruption.[2]

Core Directive: Treat psi-Tectorigenin as a Pharmacologically Active Substance (PAS).

Adherence to the "Universal Precautions" principle is mandatory.[2]

Hazard Identification & Risk Assessment
Before selecting PPE, we must define the vector of exposure.
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Hazard Category Specific Risk Mechanism of Action

Physical State Lyophilized Powder

High risk of aerosolization

during weighing and transfer.

[1][2] Inhalation is the primary

route of entry.[2]

Solubility Vectors DMSO / Ethanol

Critical Risk: DMSO is a

permeation enhancer.[1][2] If

psi-Tectorigenin is dissolved in

DMSO, the solvent carries the

compound directly through

intact skin and nitrile gloves.

Biological Activity Kinase Inhibition

Potential interference with cell

proliferation signaling.[1][2]

Long-term reproductive toxicity

is theoretically possible for

isoflavones.[1][2]

Personal Protective Equipment (PPE) Matrix
This matrix supersedes generic "Category 1" lab safety advice. It is tailored for bioactive

organic synthesis and cell biology workflows.[1][2]

A. Respiratory Protection (Primary Barrier)[1][2]
Standard Operation: Handling < 10 mg of powder.[1][2]

Requirement: Certified Fume Hood or Class II Biosafety Cabinet (BSC).[1][2]

PPE: Surgical mask (to protect the sample) is insufficient for the user.[1][2] If a hood is

unavailable, an N95 or P100 particulate respirator is mandatory to prevent inhalation of

micro-particles.[2]

B. Dermal Protection (The "Double-Glove" Protocol)[1][2]
Dry Powder Handling:
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Single pair of Nitrile gloves (minimum thickness 5 mil).[1][2]

Why? Nitrile provides excellent resistance to dry organic solids.[1][2]

Solution Handling (DMSO/Ethanol):

Requirement:Double-gloving is required.[1][2]

Inner Glove: 4 mil Nitrile (bright color, e.g., orange/blue).[1][2]

Outer Glove: 5-8 mil Nitrile (contrasting color).[1][2]

Protocol: Immediately change the outer glove upon any splash.[2] DMSO degrades nitrile

breakthrough time significantly (often < 5 minutes for thin gloves).[1][2]

C. Ocular Protection[1][2][3][4][5]
Standard: ANSI Z87.1 compliant Chemical Safety Goggles (indirect venting).[1][2]

Note: Standard safety glasses with side shields are acceptable only if working behind a sash

in a fume hood.[1][2] If working on an open bench (not recommended), goggles are non-

negotiable to prevent dust entry.[1][2]

Operational Protocol: Safe Weighing & Solubilization
The highest risk of exposure occurs during the transition from solid to liquid state.[2] Follow this

self-validating workflow.

Step 1: Preparation
Decontaminate the balance area with 70% Ethanol.[1][2]

Place a static-dissipative mat or use an ionizing gun on the vial.[1][2] psi-Tectorigenin
powder is often electrostatic; static charge can cause the powder to "jump" out of the

spatula, creating an aerosol hazard.

Step 2: The "Closed Transfer" Weighing Method
Tare the receiving vessel (e.g., a screw-cap cryovial) with the cap on.[1][2]
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Open the source vial and receiving vial inside the fume hood.[2]

Transfer the approximate amount.[1][2]

Close both vials before removing them from the hood to check the precise weight on the

analytical balance.

Validation: If the balance drift indicates static, return to the hood and discharge static before

proceeding.

Step 3: Solubilization (The Critical Control Point)[1][2]
Add the solvent (DMSO) inside the hood.[1][2]

Vortex with the cap tightly sealed.

Inspect: Check the threads of the vial for liquid.[2] If liquid is present on the threads, wipe

with a Kimwipe (held by forceps) and dispose of the wipe as hazardous waste.

Visualizing the Safety Workflow
The following diagram illustrates the decision logic and safety barriers for handling psi-
Tectorigenin.
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START: psi-Tectorigenin Handling

Risk Assessment:
Is DMSO involved?

PPE Level 1:
Single Nitrile Gloves

Lab Coat
Fume Hood

No (Dry Powder)

PPE Level 2 (Enhanced):
DOUBLE Nitrile Gloves

Immediate Change on Splash

Yes (Solvent)

Weighing Protocol:
1. Ionize (Static Control)

2. Closed Transfer

Solubilization:
Add Solvent in Hood

Vortex Sealed

Add Solvent

Disposal:
Solid: Hazardous Waste

Liquid: Solvent Waste Stream

Spill/Waste

Experimental Use
(In Vitro / In Vivo)

Click to download full resolution via product page
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Figure 1: Decision logic for PPE selection based on physical state and solvent presence.[1][2]

Note the escalation to "Level 2" PPE when permeation enhancers like DMSO are introduced.

Emergency & Disposal Procedures
Accidental Release (Spill)[1][2]

Powder Spill: Do not dry sweep.[1][2] Cover with a wet paper towel (dampened with water) to

prevent dust generation, then wipe up.[1][2] Place materials in a biohazard/chemical waste

bag.

Liquid Spill: Cover with absorbent pads.[1][2] Clean area with soap and water (detergents

mobilize isoflavones better than water alone).[1][2]

Waste Disposal[1][2][6]
Classification: Treat as Hazardous Chemical Waste.[1][2]

Segregation:

Solids (vials, contaminated gloves): Solid Hazardous Waste.[1][2]

Solutions: Organic Solvent Waste (Halogenated or Non-Halogenated depending on the

solvent used).[1][2]

Never dispose of psi-Tectorigenin down the drain.[1][2] As a bioactive compound, it poses a

risk to aquatic life and water treatment efficacy.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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